5-(Furan-3-yl)thiophene-2-carboxylic acid
Cat. No. B8643390
M. Wt: 194.21 g/mol
InChI Key: GXXWUQOCCKVUCF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07560596B2
Procedure details
Using microwave irradiation. The general procedure was used with 5-bromothiophene carboxylic acid (206 mg, 1.00 mmol), 3-furanboronic acid (168 mg, 1.50 mmol), Pd(OAc)2 (2.2 mg, 0.010 mmol, 1 mol %), sodium 2-dicyclohexylphosphino-2′,6′-dimethoxybiphenyl-3′-sulfonate (10.0 mg, 0.020 mmol, 2 mol %), K2CO3 (414 mg, 3.00 mmol), water (5.0 mL), 10 min, 150° C. (using microwave irradiation with cooling). The product was isolated as a white solid (183 mg, 95%). Mp=147° C. 1H NMR (400 MHz, d4-MeOH) δ: 7.89 (m, 1H), 7.65 (d, 1H, J=4.0 Hz), 7.54 (t, 1H, J=1.6 Hz), 7.15 (d, 1H, J=4.0 Hz), 6.69 (m, 1H). 13C NMR (125 MHz, d4-MeOH) δ: 165.4, 145.6, 143.7, 140.9, 135.5, 132.9, 125.2, 121.5, 109.9. IR (neat, cm−1): 3200 (br), 1672, 1287. Anal. Calcd for C9H6O3S: C, 55.66; H, 3.11. Found: C, 55.50; H, 3.32.
Quantity
10 mg
Type
catalyst
Reaction Step One
Name
Yield
95%
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[S:6][C:5]([C:7]([OH:9])=[O:8])=[CH:4][CH:3]=1.[O:10]1[CH:14]=[CH:13][C:12](B(O)O)=[CH:11]1.C([O-])([O-])=O.[K+].[K+]>CC([O-])=O.CC([O-])=O.[Pd+2].C1(P(C2CCCCC2)C2C=CC=CC=2C2C(OC)=CC=C(S([O-])(=O)=O)C=2OC)CCCCC1.[Na+].O>[O:10]1[CH:14]=[CH:13][C:12]([C:2]2[S:6][C:5]([C:7]([OH:9])=[O:8])=[CH:4][CH:3]=2)=[CH:11]1 |f:2.3.4,5.6.7,8.9|
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Inputs
Step One
|
Name
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|
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Quantity
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206 mg
|
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Type
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reactant
|
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Smiles
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BrC1=CC=C(S1)C(=O)O
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Name
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|
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Quantity
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168 mg
|
|
Type
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reactant
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Smiles
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O1C=C(C=C1)B(O)O
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Name
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|
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Quantity
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414 mg
|
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Type
|
reactant
|
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Smiles
|
C(=O)([O-])[O-].[K+].[K+]
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Name
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Quantity
|
2.2 mg
|
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Type
|
catalyst
|
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Smiles
|
CC(=O)[O-].CC(=O)[O-].[Pd+2]
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Name
|
|
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Quantity
|
10 mg
|
|
Type
|
catalyst
|
|
Smiles
|
C1(CCCCC1)P(C1=C(C=CC=C1)C1=C(C(=CC=C1OC)S(=O)(=O)[O-])OC)C1CCCCC1.[Na+]
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Name
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Quantity
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5 mL
|
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Type
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solvent
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Smiles
|
O
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Conditions
Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
|
microwave irradiation
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
O1C=C(C=C1)C1=CC=C(S1)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 183 mg | |
| YIELD: PERCENTYIELD | 95% | |
| YIELD: CALCULATEDPERCENTYIELD | 94.2% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
